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Compound of Interest

Compound Name: Dihydrostreptomycin (sulfate)

Cat. No.: B10799811

Introduction

Dihydrostreptomycin sulfate, a semi-synthetic aminoglycoside antibiotic, stands as a significant
compound in both veterinary medicine and scientific research.[1] As a derivative of
streptomycin, it exhibits a broad spectrum of activity, particularly against gram-negative
bacteria, by potently inhibiting protein synthesis.[2] This guide provides an in-depth technical
overview of dihydrostreptomycin sulfate, designed for researchers, scientists, and drug
development professionals. It delves into its core chemical and physical properties, elucidates
its mechanism of action and the corresponding bacterial resistance pathways, details its
practical applications, and presents robust analytical methodologies for its characterization and
quantification.

I. Physicochemical Properties and Structural
Elucidation

A thorough understanding of the physicochemical properties of dihydrostreptomycin sulfate is
fundamental to its application in research and formulation development.

Chemical Structure and Formula

Dihydrostreptomycin is structurally distinct from its precursor, streptomycin, by the reduction of
the aldehyde group on the streptose moiety to a hydroxyl group. The sulfate salt enhances its
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stability and solubility in aqueous solutions.[3][4]
e Molecular Formula: (C21H41N7012)2 -
e Molecular Weight: 1461.42 g/mol [3]

o CAS Number: 5490-27-7[3]

3H2S04[3]

Below is a diagram illustrating the chemical structure of dihydrostreptomycin sulfate.
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Caption: Simplified 2D representation of Dihydrostreptomycin Sulfate.

Physical and Chemical Properties
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The physical properties of dihydrostreptomycin sulfate are critical for its handling, formulation,
and storage.

Property Value Source
Appearance White Solid [4]
B Freely soluble in aqueous
Solubility ) [3]
solution
Storage Conditions 2-8°C [3]
pH (200 mg/mL solution) 45-7.0 [5]
Loss on Drying <5.0% [3]

Il. Mechanism of Action and Antimicrobial Spectrum

Dihydrostreptomycin sulfate exerts its bactericidal effect by targeting the machinery of protein
synthesis within bacterial cells.[2]

Inhibition of Protein Synthesis

The primary mechanism of action involves the irreversible binding of dihydrostreptomycin to the
30S ribosomal subunit in bacteria.[3] This interaction specifically targets the S12 protein and
the 16S rRNA.[3] This binding event disrupts the initiation complex formation between the
messenger RNA (mRNA) and the ribosome, leading to a misreading of the genetic code.[3] The
consequence is the synthesis of non-functional or truncated proteins, which ultimately leads to
bacterial cell death.[2]

The following diagram illustrates the mechanism of action of dihydrostreptomycin sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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